1. Home
  2. Product
  3. 4-(((1H-benzo[d]imidazol-2-yl)methyl)thio)-2-methylbenzofuro[3,2-d]pyrimidine
4-(((1H-benzo[d]imidazol-2-yl)methyl)thio)-2-methylbenzofuro[3,2-d]pyrimidine 4-(((1H-benzo[d]imidazol-2-yl)methyl)thio)-2-methylbenzofuro[3,2-d]pyrimidine Potentiator of the cyclic response element-binding proteins (CREB) pathway; High Quality Biochemicals for Research Uses
Brand Name: Vulcanchem
CAS No.: 847163-23-9
VCID: VC0006178
InChI: InChI=1S/C19H14N4OS/c1-11-20-17-12-6-2-5-9-15(12)24-18(17)19(21-11)25-10-16-22-13-7-3-4-8-14(13)23-16/h2-9H,10H2,1H3,(H,22,23)
SMILES: CC1=NC2=C(C(=N1)SCC3=NC4=CC=CC=C4N3)OC5=CC=CC=C52
Molecular Formula: C19H14N4OS
Molecular Weight: 346.4 g/mol

4-(((1H-benzo[d]imidazol-2-yl)methyl)thio)-2-methylbenzofuro[3,2-d]pyrimidine

CAS No.: 847163-23-9

Cat. No.: VC0006178

Molecular Formula: C19H14N4OS

Molecular Weight: 346.4 g/mol

* For research use only. Not for human or veterinary use.

4-(((1H-benzo[d]imidazol-2-yl)methyl)thio)-2-methylbenzofuro[3,2-d]pyrimidine - 847163-23-9

Specification

Description Potentiator of the cyclic response element-binding proteins (CREB) pathway; High Quality Biochemicals for Research Uses
CAS No. 847163-23-9
Molecular Formula C19H14N4OS
Molecular Weight 346.4 g/mol
IUPAC Name 4-(1H-benzimidazol-2-ylmethylsulfanyl)-2-methyl-[1]benzofuro[3,2-d]pyrimidine
Standard InChI InChI=1S/C19H14N4OS/c1-11-20-17-12-6-2-5-9-15(12)24-18(17)19(21-11)25-10-16-22-13-7-3-4-8-14(13)23-16/h2-9H,10H2,1H3,(H,22,23)
Standard InChI Key FSHFRKKIBVABAJ-UHFFFAOYSA-N
SMILES CC1=NC2=C(C(=N1)SCC3=NC4=CC=CC=C4N3)OC5=CC=CC=C52
Canonical SMILES CC1=NC2=C(C(=N1)SCC3=NC4=CC=CC=C4N3)OC5=CC=CC=C52

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator
Related : Promising Compounds and Repurposed Drugs for COVID-19